
Molecular formula and weight of Dimethyl
carbate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl carbate

Cat. No.: B1252131 Get Quote

An In-depth Technical Guide to Dimethyl Carbate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl carbate, a notable insect repellent, is a bicyclic organic compound synthesized via a

Diels-Alder reaction. This document provides a comprehensive overview of its chemical

properties, a detailed experimental protocol for its synthesis, and a logical workflow diagram

illustrating the synthetic process. The information is intended for researchers and professionals

in chemistry and drug development, offering a foundational understanding of this compound.

Chemical and Physical Properties
Dimethyl carbate is characterized by the following properties. The quantitative data is

summarized in Table 1 for ease of reference.
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Property Value

Molecular Formula C₁₁H₁₄O₄[1][2]

Molecular Weight 210.23 g/mol [1][2]

CAS Number 39589-98-5

Appearance Liquid[2]

Elemental Analysis C: 62.85%, H: 6.71%, O: 30.44%[2]

Synthesis of Dimethyl Carbate
The primary method for synthesizing Dimethyl carbate is through the Diels-Alder reaction, a

[4+2] cycloaddition between a conjugated diene and a dienophile. In this case, the reaction

involves cyclopentadiene and dimethyl maleate.[1][3]

Experimental Protocol: Diels-Alder Reaction
This protocol describes the synthesis of Dimethyl carbate from cyclopentadiene and dimethyl

maleate.

Materials:

Dicyclopentadiene

Dimethyl maleate

Ethyl acetate

Hexane

Fractional distillation apparatus

Reaction flask

Stirring apparatus

Ice bath
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Procedure:

Preparation of Cyclopentadiene: Cyclopentadiene is prepared by the retro-Diels-Alder

reaction of dicyclopentadiene. Set up a fractional distillation apparatus and gently heat the

dicyclopentadiene. The cyclopentadiene monomer will distill off. Note: Cyclopentadiene

dimerizes back to dicyclopentadiene at room temperature over time, so it should be used

promptly after preparation.

Reaction Setup: In a clean, dry reaction flask, dissolve dimethyl maleate in ethyl acetate.

Initiation of Reaction: Cool the dimethyl maleate solution in an ice bath. Slowly add the

freshly distilled cyclopentadiene to the cooled solution while stirring.

Reaction Progression: The reaction is exothermic. Maintain the temperature of the reaction

mixture with the ice bath. Continue stirring for several minutes to ensure the reaction goes to

completion.

Product Isolation: Once the reaction is complete, the product, Dimethyl carbate, can be

isolated. As it is a liquid, purification may be achieved through techniques such as column

chromatography or vacuum distillation to remove any unreacted starting materials or

byproducts.

Logical Workflow and Diagrams
While the specific signaling pathways for Dimethyl carbate's insect repellent activity are not

extensively documented in publicly available literature, the synthesis process can be

represented as a logical workflow.
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Caption: Synthesis workflow for Dimethyl carbate via Diels-Alder reaction.

Concluding Remarks
This technical guide provides essential information regarding the molecular formula, weight,

and a plausible synthesis protocol for Dimethyl carbate. The provided workflow diagram

illustrates the key steps in its preparation. Further research into the specific biochemical and

physiological mechanisms of its insect repellent properties would be a valuable contribution to

the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1252131#molecular-formula-and-weight-of-dimethyl-
carbate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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